N-(3-{[(3,4-dimethoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide
N-(3-{[(3,4-dimethoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0865899
InChI:
InChI=1S/C17H20N2O5/c1-22-13-7-6-12(11-15(13)23-2)16(20)18-8-4-9-19-17(21)14-5-3-10-24-14/h3,5-7,10-11H,4,8-9H2,1-2H3,(H,18,20)(H,19,21)
SMILES:
COC1=C(C=C(C=C1)C(=O)NCCCNC(=O)C2=CC=CO2)OC
Molecular Formula:
C17H20N2O5
Molecular Weight:
332.4 g/mol
N-(3-{[(3,4-dimethoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide
CAS No.:
Cat. No.: VC0865899
Molecular Formula: C17H20N2O5
Molecular Weight: 332.4 g/mol
* For research use only. Not for human or veterinary use.
![N-(3-{[(3,4-dimethoxyphenyl)carbonyl]amino}propyl)furan-2-carboxamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H20N2O5 |
|---|---|
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | N-[3-[(3,4-dimethoxybenzoyl)amino]propyl]furan-2-carboxamide |
| Standard InChI | InChI=1S/C17H20N2O5/c1-22-13-7-6-12(11-15(13)23-2)16(20)18-8-4-9-19-17(21)14-5-3-10-24-14/h3,5-7,10-11H,4,8-9H2,1-2H3,(H,18,20)(H,19,21) |
| Standard InChI Key | VWKLRMUHBSFANI-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C(=O)NCCCNC(=O)C2=CC=CO2)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C(=O)NCCCNC(=O)C2=CC=CO2)OC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator